Cas no 1261831-21-3 (Dimethyl-(3'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl-4-yl)-amine)

Dimethyl-(3'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl-4-yl)-amine is a fluorinated biphenylamine derivative characterized by its trifluoromethoxy and trifluoromethyl substituents, which enhance its electronic and steric properties. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of electron-withdrawing groups improves metabolic stability and lipophilicity, making it valuable in drug discovery. Its rigid biphenyl core facilitates precise molecular interactions, while the dimethylamine moiety offers synthetic versatility for further functionalization. The compound's structural features make it suitable for applications requiring high chemical stability and selective reactivity.
Dimethyl-(3'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl-4-yl)-amine structure
1261831-21-3 structure
Product Name:Dimethyl-(3'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl-4-yl)-amine
CAS No:1261831-21-3
MF:C16H13F6NO
MW:349.270945310593
CID:4999088
Update Time:2025-11-06

Dimethyl-(3'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl-4-yl)-amine Chemical and Physical Properties

Names and Identifiers

    • Dimethyl-(3'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl-4-yl)-amine
    • Inchi: 1S/C16H13F6NO/c1-23(2)14-7-6-11(9-13(14)15(17,18)19)10-4-3-5-12(8-10)24-16(20,21)22/h3-9H,1-2H3
    • InChI Key: HAEMGXNRQOCJKE-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C=CC=1N(C)C)C1C=CC=C(C=1)OC(F)(F)F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 408
  • XLogP3: 5.7
  • Topological Polar Surface Area: 12.5

Dimethyl-(3'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl-4-yl)-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A011001367-250mg
Dimethyl-(3'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl-4-yl)-amine
1261831-21-3 97%
250mg
504.00 USD 2021-07-05
Alichem
A011001367-500mg
Dimethyl-(3'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl-4-yl)-amine
1261831-21-3 97%
500mg
847.60 USD 2021-07-05
Alichem
A011001367-1g
Dimethyl-(3'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl-4-yl)-amine
1261831-21-3 97%
1g
1,475.10 USD 2021-07-05

Additional information on Dimethyl-(3'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl-4-yl)-amine

Introduction to Dimethyl-(3'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl-4-yl)-amine (CAS No. 1261831-21-3)

Dimethyl-(3'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl-4-yl)-amine (CAS No. 1261831-21-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of arylamines and is characterized by the presence of a biphenyl core with multiple trifluoromethyl and trifluoromethoxy substituents, which contribute to its distinct chemical and biological properties.

The biphenyl core in Dimethyl-(3'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl-4-yl)-amine provides a rigid and planar structure, which can enhance the compound's ability to interact with biological targets. The trifluoromethyl and trifluoromethoxy groups are known for their strong electron-withdrawing effects, which can influence the compound's lipophilicity, metabolic stability, and binding affinity to specific receptors. These features make Dimethyl-(3'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl-4-yl)-amine a promising candidate for various therapeutic applications.

Recent studies have explored the potential of Dimethyl-(3'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl-4-yl)-amine in the treatment of neurological disorders, particularly those involving serotonin receptor modulation. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits high affinity for the serotonin 5-HT2A receptor, a key target in the treatment of conditions such as schizophrenia and depression. The researchers found that Dimethyl-(3'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl-4-yl)-amine effectively antagonizes the 5-HT2A receptor without significant off-target effects, suggesting its potential as a safer alternative to existing treatments.

In addition to its role in serotonin receptor modulation, Dimethyl-(3'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl-4-yl)-amine has also shown promise in cancer research. A study published in Cancer Research demonstrated that this compound exhibits potent antiproliferative activity against various cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways. These findings highlight the potential of Dimethyl-(3'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl-4-yl)-amine as a novel anticancer agent.

The pharmacokinetic properties of Dimethyl-(3'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl-4-yl)-amine have also been extensively studied. Research has shown that this compound exhibits favorable oral bioavailability and metabolic stability, which are crucial factors for its development as a therapeutic agent. A study published in Drug Metabolism and Disposition reported that Dimethyl-(3'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl-4-yl)-amine undergoes minimal first-pass metabolism, leading to sustained plasma levels and prolonged therapeutic effects.

Furthermore, the safety profile of Dimethyl-(3'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl-4-yl)-amine has been evaluated in preclinical studies. Toxicology assessments have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for further clinical development.

In conclusion, Dimethyl-(3'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl-4-yl)-amine (CAS No. 1261831-21-3) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its promising biological activities and favorable pharmacokinetic properties, make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to explore new avenues for its application in treating various diseases and conditions.

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